Cas no 104575-40-8 (2-(4-Fluorophenyl)-5-methyl-1H-imidazole)

• Product Name: 2-(4-Fluorophenyl)-5-methyl-1H-imidazole
• CAS No: 104575-40-8
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD08668975
• CID: 142168
• PubChem ID: 184326
• Update Time: 2025-06-09

2-(4-Fluorophenyl)-5-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(4-fluorophenyl)-5-methyl-
• 2-(4-Fluoro-phenyl)-4-methyl-1H-imidazole
• 2-(4-fluorophenyl)-5-methyl-1H-imidazole
• 1H-Imidazole,2-(4-fluorophenyl)-5-methyl
• 2-(4-Fluorophenyl)-4-methyl-1H-imidazole
• 2-(p-fluorophenyl)-4-methylimidazole
• 4-methyl-2-(4-fluorophenyl)imidazole
• 104575-40-8
• SB30361
• MFCD08668975
• LS-11345
• DTXSID90146582
• AKOS032958452
• SY268361
• CS-0340366
• 1H-Imidazole, 2-(4-fluorophenyl)-4-methyl-
• C14075
• (+/-)-6-CHLORO-7,8-DIHYDROXY-1-PHENYL-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPINEHYDROBROMIDE
• AKOS006290502
• 2-(4-Fluorophenyl)-5-methyl-1H-imidazole

• MDL： MFCD08668975
• Inchi： 1S/C10H9FN2/c1-7-6-12-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
• InChI Key： DPUQCSPMWMEIML-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC=C(C)N1

Computed Properties

• Exact Mass: 176.07500
• Monoisotopic Mass: 176.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 345.2±25.0 °C at 760 mmHg
• Flash Point: 162.5±23.2 °C
• Refractive Index: 1.57
• PSA: 28.68000
• LogP: 2.52420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Fluorophenyl)-5-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Fluorophenyl)-5-methyl-1H-imidazole

Comprehensive Overview of 2-(4-Fluorophenyl)-5-methyl-1H-imidazole (CAS No. 104575-40-8)

2-(4-Fluorophenyl)-5-methyl-1H-imidazole (CAS No. 104575-40-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazole core and 4-fluorophenyl substitution, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's molecular formula (C₁₀H₉FN₂) and molecular weight (176.19 g/mol) align with its applications in small-molecule therapeutics. Recent studies highlight its role as a precursor for kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, derivatives of 2-(4-Fluorophenyl)-5-methyl-1H-imidazole are being investigated for their selectivity and low off-target effects, addressing a key demand in modern drug development.

In agrochemicals, this compound's fluorine moiety enhances bioavailability and environmental stability, making it valuable for designing next-generation pesticides and herbicides. The imidazole ring’s ability to interact with biological targets has spurred innovations in crop protection, aligning with global trends toward sustainable agriculture. Searches for "fluorophenyl imidazole applications" and "CAS 104575-40-8 uses" reflect growing industrial interest.

Synthetic routes to 2-(4-Fluorophenyl)-5-methyl-1H-imidazole often involve Pd-catalyzed cross-coupling or cyclization reactions, topics frequently queried in academic databases. Optimizing these methods for green chemistry—reducing solvents and energy—is a priority, resonating with the sustainability focus of many researchers. Analytical techniques like HPLC and NMR are critical for purity assessment, another common search term among chemists.

Safety profiles of this compound are rigorously evaluated, though it is not classified as hazardous under major regulatory frameworks. Its stability under standard storage conditions (room temperature, inert atmosphere) ensures ease of handling in laboratories. Questions about "2-(4-Fluorophenyl)-5-methyl-1H-imidazole solubility" or "stability in DMSO" are common, reflecting practical concerns in experimental workflows.

Future directions include exploring its structure-activity relationships (SAR) to refine therapeutic efficacy, a trending topic in medicinal chemistry forums. As AI-driven drug design gains traction, computational studies on this compound’s binding affinities could accelerate its adoption in clinical pipelines. The intersection of fluorine chemistry and heterocyclic synthesis ensures its relevance in cutting-edge research.

In summary, 2-(4-Fluorophenyl)-5-methyl-1H-imidazole (CAS No. 104575-40-8) exemplifies the synergy between structural ingenuity and functional versatility. Its applications span life sciences and material innovation, driven by evolving industry needs and scientific curiosity. This positions it as a compound of enduring interest in both academic and industrial settings.